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Compound of Interest

Compound Name: Murrangatin diacetate

Cat. No.: B1630889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Murrangatin diacetate for research purposes. It is designed to assist researchers, scientists,

and drug development professionals in sourcing this compound and understanding its potential

applications in a laboratory setting. This document includes a summary of commercial

suppliers, key technical data, and a representative experimental protocol and signaling

pathway, providing a foundational resource for investigating the biological activities of this

coumarin derivative.

Introduction to Murrangatin Diacetate
Murrangatin diacetate is a natural product belonging to the coumarin class of compounds.

Coumarins are a well-known group of secondary metabolites found in various plants and are

recognized for their diverse pharmacological properties, including anti-inflammatory,

antioxidant, and anti-cancer activities. Murrangatin diacetate, with the CAS number 51650-59-

0, is offered by several chemical suppliers for research and development purposes. Its

chemical structure and properties make it a compound of interest for investigating novel

therapeutic agents.
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The following table summarizes the commercial suppliers of Murrangatin diacetate, providing

key information for procurement. Please note that pricing and availability are subject to change

and direct inquiry with the suppliers is recommended for the most current information.

Supplier
CAS
Number

Molecular
Formula

Purity
Available
Form

Contact
Information

ACUBIOCHE

M[1]
27205-03-4 Not specified 95% Powder

--INVALID-

LINK--

ChemFaces[

2]
51650-59-0 C19H20O7 Not specified Powder

--INVALID-

LINK--

BOC

Sciences[3]
51650-59-0 C19H20O7 0.97 Powder

--INVALID-

LINK--

Coompo

Research

Chemicals

51650-59-0 C19H20O7 98% Powder
--INVALID-

LINK--

CymitQuimic

a
51650-59-0 C19H20O7 95%~99% Powder

--INVALID-

LINK--

BLD

Pharm[4]
51650-59-0 C19H20O7 Not specified Not specified Not specified

Murrangatin Diacetate: Technical Data
Property Value

CAS Number 51650-59-0

Molecular Formula C19H20O7

Molecular Weight 360.36 g/mol

Appearance Powder

Purity Typically >95% (Varies by supplier)

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone
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Potential Signaling Pathways for Investigation
While specific signaling pathways modulated by Murrangatin diacetate are not extensively

documented in publicly available literature, the broader class of coumarins has been shown to

interact with various cellular signaling cascades. A prominent example is the coumarin

compound Osthole, which has been demonstrated to exert anti-cancer effects by inhibiting the

PI3K/Akt and MAPK signaling pathways. These pathways are crucial regulators of cell

proliferation, survival, and apoptosis, making them key targets in cancer research. Researchers

investigating Murrangatin diacetate may consider exploring its effects on these and related

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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